molecular formula C12H18N4O3 B2869622 (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone CAS No. 1796961-65-3

(1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone

Cat. No. B2869622
CAS RN: 1796961-65-3
M. Wt: 266.301
InChI Key: DGYGHPWCJYACLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has a triazole ring and a spirocyclic moiety. This chemical compound has shown potential in various fields of research due to its unique structure and properties.

Mechanism of Action

The mechanism of action of (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is not fully understood. However, it is believed that the compound interacts with specific receptors or enzymes in the body, leading to a biological response.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has been shown to have potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is its unique structure, which makes it a valuable tool in chemical biology and drug discovery. However, the complex synthesis process and limited availability of the compound can be a limitation for lab experiments.

Future Directions

There are several future directions for research on (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone. One potential direction is the development of new synthesis methods to increase the availability of the compound. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of the compound in various fields of research. Finally, research on the toxicity and safety of the compound is also necessary for its potential use in clinical settings.
In conclusion, this compound is a unique chemical compound that has shown potential in various fields of research. Its complex structure and synthesis process make it a valuable tool in chemical biology and drug discovery. Further research is needed to fully understand its mechanism of action and potential applications in clinical settings.

Synthesis Methods

The synthesis of (1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method involves the reaction of an azide and an alkyne in the presence of copper (I) catalyst to form a triazole ring. The spirocyclic moiety is then added using a multi-step synthesis process.

Scientific Research Applications

(1-methyl-1H-1,2,3-triazol-4-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone has been extensively studied for its potential applications in various fields of research. It has shown promising results in drug discovery, chemical biology, and material science.

properties

IUPAC Name

1,5-dioxa-9-azaspiro[5.5]undecan-9-yl-(1-methyltriazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N4O3/c1-15-9-10(13-14-15)11(17)16-5-3-12(4-6-16)18-7-2-8-19-12/h9H,2-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGYGHPWCJYACLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=N1)C(=O)N2CCC3(CC2)OCCCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.